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Compound of Interest

Compound Name: Lckisl

Cat. No.: B12423128

Technical Support Center: Lckisl Peptide

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing the degradation of the Lcklisl
peptide during long-term storage. The information is presented in a question-and-answer
format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the Lcklsl peptide and what makes it susceptible to degradation?

Al: Lcklsl is a hexapeptide with the amino acid sequence Leucine-Cysteine-Lysine-Leucine-
Serine-Leucine. The presence of a cysteine residue makes this peptide particularly susceptible
to oxidation. The thiol group (-SH) of cysteine can be easily oxidized to form disulfide bonds,
leading to the formation of dimers or higher-order aggregates, which can alter the peptide's
biological activity.[1]

Q2: What are the primary pathways of Lcklsl peptide degradation?

A2: The primary degradation pathway for Lcklsl is the oxidation of its cysteine residue. This
can lead to the formation of disulfide-bonded dimers. Other potential degradation pathways
common to peptides include hydrolysis of peptide bonds, particularly at acidic or alkaline pH,
and deamidation, though Lcklsl does not contain asparagine or glutamine residues which are
most prone to this.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. biotage.com [biotage.com]

« To cite this document: BenchChem. [How to prevent Lckisl peptide degradation in long-term
storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423128#how-to-prevent-Ickisl-peptide-
degradation-in-long-term-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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